Cas no 148869-18-5 (1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-)

• Product Name: 1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-
• CAS No: 148869-18-5
• MF: C₁₄H₁₀N₆O₄
• MW: 326.267001628876
• CID: 1320276
• Update Time: 2024-08-18

1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-

• Inchi： 1S/C14H10N6O4/c21-19(22)13-5-1-11(2-6-13)18(17-10-15-9-16-17)12-3-7-14(8-4-12)20(23)24/h1-10H
• InChI Key： CALIKLFQLUGQCU-UHFFFAOYSA-N
• SMILES： N1(N(C2=CC=C([N+]([O-])=O)C=C2)C2=CC=C([N+]([O-])=O)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 326.0765

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 579.6±60.0 °C(Predicted)
• PSA: 120.23
• pka: 0.60±0.10(Predicted)